
comparative study of polymerization kinetics of
norbornene monomers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Norbornanemethylamine

CAS No.: 14370-50-4

Cat. No.: B079160

Get Quote

A Comparative Guide to the Polymerization Kinetics of Norbornene Monomers

For researchers, scientists, and drug development professionals, the synthesis of well-defined

polymers with tailored properties is paramount. Norbornene and its derivatives are a class of

strained cyclic olefins that have garnered significant attention due to their versatile

polymerization behavior, leading to polymers with unique thermal and mechanical properties.

This guide provides an in-depth comparative study of the polymerization kinetics of norbornene

monomers via three primary mechanisms: Ring-Opening Metathesis Polymerization (ROMP),

Vinyl Addition Polymerization, and Cationic Polymerization. We will delve into the underlying

mechanisms, compare kinetic parameters with supporting experimental data, and provide

detailed protocols for monitoring these reactions.

Introduction to Norbornene Polymerization
Norbornene, a bicyclic olefin, possesses significant ring strain (approximately 27.2 kcal/mol),

which is a key driving force for its polymerization.[1] Depending on the catalyst and reaction

conditions, norbornene can undergo polymerization through different pathways, yielding

polymers with distinct microstructures and properties.
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Ring-Opening Metathesis Polymerization (ROMP) proceeds via cleavage of the

cyclopentene ring, resulting in an unsaturated polymer backbone with repeating olefinic

units.

Vinyl Addition Polymerization involves the opening of the double bond, leading to a saturated

polymer backbone composed of repeating bicyclic units.

Cationic Polymerization is initiated by a cationic species and can proceed through either

vinyl addition or a more complex pathway involving skeletal rearrangements.

The choice of polymerization technique is dictated by the desired polymer properties. For

instance, ROMP allows for the introduction of backbone unsaturation, which can be further

functionalized, while vinyl addition polymerization produces polymers with high thermal stability

and chemical resistance due to their saturated backbone.[2][3][4][5]

Ring-Opening Metathesis Polymerization (ROMP)
ROMP has become a powerful tool for the synthesis of a wide array of functional polymers with

controlled molecular weights and low dispersities. The reaction is typically catalyzed by

transition metal alkylidene complexes, most notably those based on ruthenium and tungsten.[6]

Mechanism of ROMP
The generally accepted mechanism for ROMP, known as the Chauvin mechanism, involves the

reaction of the metal alkylidene catalyst with the norbornene monomer to form a

metallacyclobutane intermediate. This intermediate then undergoes a retro [2+2] cycloaddition

to open the ring and generate a new metal alkylidene species that continues the catalytic cycle.

A critical finding in the ROMP of norbornene with third-generation Grubbs catalysts is that the

rate-determining step is the formation of the metallacyclobutane ring.[7][8] This has been

confirmed through kinetic isotope effect studies and DFT calculations.[7][8]
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Figure 1: Simplified mechanism of Ring-Opening Metathesis Polymerization (ROMP).

Kinetic Comparison of Norbornene Monomers in ROMP
The kinetics of ROMP are highly sensitive to the structure of the norbornene monomer,

particularly the stereochemistry (exo vs. endo) of the substituents.

Monomer Catalyst
Propagation Rate
Constant (k_p)
(M⁻¹s⁻¹)

Reference

exo-Norbornene Ester Grubbs 3rd Gen.
~10-100 times faster

than endo
[9]

endo-Norbornene

Ester
Grubbs 3rd Gen.

Slower due to steric

hindrance and

potential chelation

Norbornene Grubbs 3rd Gen.
Varies with

substituents

exo-isomers generally exhibit significantly higher polymerization rates than their endo

counterparts.[9] This is attributed to the greater steric hindrance presented by the endo

substituent during the approach to the metal center. Furthermore, certain functional groups on

the monomer, such as esters, can coordinate to the metal center, forming a chelate that can

impact the polymerization rate.[7]
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Experimental Protocol: In-situ ¹H NMR Monitoring of
ROMP
Objective: To determine the propagation rate constant (k_p) for the ROMP of a norbornene

monomer.

Materials:

Norbornene monomer (e.g., exo-5-norbornene-2-carboxylic acid methyl ester)

Grubbs 3rd generation catalyst

Deuterated chloroform (CDCl₃)

Internal standard (e.g., mesitylene)

NMR tubes and gastight syringes

Procedure:

In a glovebox, prepare a stock solution of the norbornene monomer and the internal

standard in CDCl₃ in a vial.

Prepare a separate stock solution of the Grubbs catalyst in CDCl₃.

Transfer a known volume of the monomer solution to an NMR tube and cap it with a rubber

septum.

Acquire an initial ¹H NMR spectrum (t=0) to determine the initial concentrations of the

monomer and internal standard.

Inject a known amount of the catalyst stock solution into the NMR tube, quickly shake the

tube to ensure mixing, and immediately start acquiring spectra at regular time intervals.

Monitor the disappearance of the monomer's olefinic proton signals and the appearance of

the polymer's broad olefinic proton signals over time.[3]
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Integrate the monomer and polymer signals relative to the internal standard at each time

point to calculate the monomer conversion.

Plot ln([M]₀/[M]t) versus time, where [M]₀ is the initial monomer concentration and [M]t is the

monomer concentration at time t. The slope of the resulting linear plot will be the observed

rate constant (k_obs). The propagation rate constant (k_p) can then be calculated by dividing

k_obs by the catalyst concentration.

Vinyl Addition Polymerization
Vinyl addition polymerization of norbornene monomers, typically catalyzed by late transition

metal complexes, particularly palladium, yields polymers with a saturated, rigid backbone.[2]

[10][11][12] This imparts high thermal stability and chemical resistance to the resulting

materials.[2][3][4]

Mechanism of Vinyl Addition Polymerization
The mechanism involves the coordination of the norbornene monomer to the cationic palladium

center, followed by migratory insertion of the double bond into the palladium-alkyl or palladium-

hydride bond. The process repeats, leading to the formation of a long polymer chain. This type

of polymerization can often be "living," meaning that termination and chain transfer reactions

are minimal, allowing for the synthesis of block copolymers by sequential monomer addition.

[10]
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Figure 2: Simplified mechanism of Vinyl Addition Polymerization.
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Kinetic Comparison of Norbornene Monomers in Vinyl
Addition Polymerization
The kinetics of vinyl addition polymerization are also influenced by the monomer structure. For

example, in the polymerization of norbornenes with bromoalkyl groups, the reactivity of the

monomer decreases as the bromine atom gets closer to the norbornene double bond.[2][4]

This is likely due to the electron-withdrawing effect of the bromine, which deactivates the

double bond towards the electrophilic palladium center.

Monomer Catalyst System Relative Reactivity Reference

Norbornene with long

alkyl linker to Br
(NHC)Pd-system Higher [2][4]

Norbornene with short

alkyl linker to Br
(NHC)Pd-system Lower [2][4]

Butyl norbornene

(t-

Bu₃P)PdMeCl/Li[FAB

A]

Fast [10]

Hexafluoroisopropanol

norbornene

(t-

Bu₃P)PdMeCl/Li[FAB

A]

Slow [10]

The living nature of these polymerizations allows for good control over the molecular weight,

which can be tuned by adjusting the monomer-to-initiator ratio and the reaction time.[10]

Experimental Protocol: Gel Permeation Chromatography
(GPC) for Kinetic Analysis
Objective: To monitor the evolution of molecular weight and dispersity during a living vinyl

addition polymerization.

Materials:

Norbornene monomer
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Palladium catalyst system

Anhydrous solvent (e.g., toluene or chlorobenzene)

Quenching agent (e.g., methanol)

GPC system with a suitable column and detector (e.g., refractive index detector)

Autosampler vials

Procedure:

Set up the polymerization reaction in a glovebox or under an inert atmosphere.

At predetermined time intervals, withdraw an aliquot of the reaction mixture using a gastight

syringe.

Immediately quench the polymerization in the aliquot by adding a small amount of methanol.

Dilute the quenched sample with the GPC eluent (e.g., THF) to a suitable concentration for

analysis.

Filter the diluted sample through a syringe filter (e.g., 0.22 µm PTFE) into an autosampler

vial.

Analyze the sample by GPC to determine the number-average molecular weight (M_n) and

the dispersity (Đ = M_w/M_n).

Plot M_n and Đ as a function of time or monomer conversion (determined by a parallel ¹H

NMR experiment). For a living polymerization, M_n should increase linearly with conversion,

while Đ should remain low (typically < 1.2).
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Figure 3: Experimental workflow for monitoring polymerization kinetics using GPC.
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Cationic Polymerization
Cationic polymerization of norbornene is generally less controlled compared to ROMP and vinyl

addition polymerization.[9] The high reactivity of the carbocationic propagating species can

lead to side reactions such as rearrangements of the norbornyl cation and chain transfer,

resulting in polymers with broad molecular weight distributions and complex microstructures.[9]

Mechanism of Cationic Polymerization
Initiation occurs through the addition of a cation (e.g., a proton from a Brønsted acid or a

carbenium ion from a Lewis acid/co-initiator system) to the norbornene double bond,

generating a norbornyl cation. This cation then propagates by attacking another monomer.

However, the norbornyl cation is prone to Wagner-Meerwein rearrangements, which can lead

to a variety of repeat units in the polymer chain.

Due to these complexities, achieving a living cationic polymerization of norbornene is

challenging, and detailed kinetic studies are less common in the literature compared to the

other two methods.

Kinetic Considerations
The rate of cationic polymerization is typically very fast, often occurring within seconds, which

makes it difficult to monitor and control.[1] The presence of impurities, especially water, can act

as a co-initiator or a terminating agent, further complicating the kinetics. While some catalyst

systems have been developed to achieve better control, cationic polymerization of norbornene

remains a less-utilized method for the synthesis of well-defined polymers.

Conclusion
The polymerization of norbornene monomers offers a rich field of study with diverse

possibilities for creating novel polymeric materials. This guide has provided a comparative

overview of the kinetics of three major polymerization pathways:

ROMP is a versatile and well-controlled method, particularly with modern ruthenium

catalysts, allowing for the synthesis of a wide range of functional polymers. The kinetics are

strongly influenced by the monomer's stereochemistry.
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Vinyl addition polymerization, especially with palladium catalysts, provides a route to highly

stable, saturated polymers with good control over molecular weight, often in a living fashion.

Cationic polymerization is a rapid but generally less controlled method, often leading to

polymers with complex structures due to rearrangements of the carbocationic intermediates.

The choice of polymerization method will ultimately depend on the desired properties of the

final polymer. For applications requiring high thermal stability and chemical resistance, vinyl

addition polymerization is often preferred. For the synthesis of functional materials and block

copolymers with tunable properties, ROMP is an exceptionally powerful tool. A thorough

understanding of the polymerization kinetics is essential for the rational design and synthesis of

these advanced materials.

References
Liu, P., et al. (2019). Mechanistic and Kinetic Studies of the Ring Opening Metathesis
Polymerization of Norbornenyl Monomers by a Grubbs Third Generation Catalyst. Journal of
the American Chemical Society, 141(44), 17918-17925.
Keitz, B. K., et al. (2019).
National Science Foundation. (2019).
DelaCruz, M. J. N., et al. (2015). Living Vinyl Addition Polymerization of Substituted
Norbornenes by a t-Bu3P-Ligated Methylpalladium Complex. ACS Macro Letters, 4(3), 318-
321.
Kapellari, M., et al. (2018). Ring Opening Metathesis Polymerization of Norbornene and
Derivatives by the Triply Bonded Ditungsten Complex Na[W2(µ-Cl)3Cl4(THF)2]. Molecules,
23(11), 2905.
Heverly-Coulson, G. S., et al. (2023). Ring-opening metathesis polymerization of
norbornene-benzoladderene (macro)monomers. Polymer Chemistry, 14(37), 4333-4340.
Chen, M., et al. (2018). Kinetics, Mechanism and Theoretical Studies of Norbornene-
Ethylene Alternating Copolymerization Catalyzed by Organopalladium(II) Complexes Bearing
Hemilabile α-Amino–pyridine. Molecules, 23(11), 2995.
Shamshev, D. I., et al. (2023). Vinyl-Addition Homopolymeization of Norbornenes with
Bromoalkyl Groups. Polymers, 15(22), 4474.
Li, Y., et al. (2023). Synthesis, Characterization, and Comparative Study on Norbornene
Polymerization of CNN and PCN Pincer Palladium Complexes. Molecules, 28(7), 3169.
Azcárate, C., et al. (2021). Highly efficient vinylic addition polymerization of 5-vinyl-2-
norbornene using benzylic palladium complexes as precatalysts. Polymer Chemistry, 12(40),
5797-5805.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krishnan, S., et al. (2024). Multiscale Modeling of Vinyl-Addition Polynorbornenes: The Effect
of Stereochemistry. Polymers, 16(15), 2095.
Shamshev, D. I., et al. (2023). Vinyl-Addition Homopolymeization of Norbornenes with
Bromoalkyl Groups. PubMed, 37999335.
Doménech-Carbó, A., et al. (2022).
Lee, J.-H., et al. (2019). Comparative Reactivity of Exo- and Endo-Isomers in the Ru-Initiated
Ring-Opening Metathesis Polymerization of Doubly Functionalized Norbornenes with Both
Cyano and Ester Groups. Macromolecules, 52(15), 5635-5642.

ResearchGate. (n.d.). A comparative study of seven co-ordinate Mo(II) and W(II) catalysts in

the ring opening polymerization of norbornene. Retrieved from [Link]

R Discovery. (2008). Catalytic addition polymerization of norbornene and its derivatives and

copolymerization of norbornene with olefins. Retrieved from [Link]

Kundu, D., et al. (2019). Practical Route for Catalytic Ring-Opening Metathesis
Polymerization.
Kim, I., & Kim, C. H. (2001). Kinetic Modeling of Ethylene-Norbornene Copolymerization
Using Homogeneous Metallocene Catalysts. Industrial & Engineering Chemistry Research,
40(23), 5263-5269.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. ROMP and Vinyl Polynorbornenes with Vanadium(III) and Nickel(II) diNHC Complexes -
PMC [pmc.ncbi.nlm.nih.gov]

3. Controlled Polymerization of Norbornene Cycloparaphenylenes Expands Carbon
Nanomaterials Design Space - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.researchgate.net/publication/230889274_A_comparative_study_of_seven_co-ordinate_MoII_and_WII_catalysts_in_the_ring_opening_polymerization_of_norbornene
https://rdiscovery.com/publication/10.1007/s11172-008-0001-7
https://www.benchchem.com/product/b079160?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acsmacrolett.5b00079
https://pmc.ncbi.nlm.nih.gov/articles/PMC12294648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12294648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8228593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8228593/
https://www.mdpi.com/2073-4360/9/4/141
https://www.researchgate.net/publication/276393572_Living_Vinyl_Addition_Polymerization_of_Substituted_Norbornenes_by_a_t_-Bu_3_P-Ligated_Methylpalladium_Complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Dilatometry2013eng [pol.vscht.cz]

9. Online GPC monitoring for batch and flow polymerisation reactions - Polymer Chemistry
(RSC Publishing) DOI:10.1039/D5PY00554J [pubs.rsc.org]

10. researchgate.net [researchgate.net]

11. resolvemass.ca [resolvemass.ca]

12. Kinetics, Mechanism and Theoretical Studies of Norbornene-Ethylene Alternating
Copolymerization Catalyzed by Organopalladium(II) Complexes Bearing Hemilabile α-
Amino–pyridine [mdpi.com]

To cite this document: BenchChem. [comparative study of polymerization kinetics of
norbornene monomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079160/docs#comparative-study-of-polymerization-
kinetics-of-norbornene-monomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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